Cas no 26735-85-3 (2-Octen-2-ol, acetate)

2-Octen-2-ol, acetate structure
2-Octen-2-ol, acetate structure
Product Name:2-Octen-2-ol, acetate
CAS No:26735-85-3
MF:C10H18O2
MW:170.248723506927
CID:1428416
PubChem ID:91433455
Update Time:2025-04-20

2-Octen-2-ol, acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Octen-2-ol, acetate
    • 2-Octene-2-ol acetate
    • 26735-85-3
    • Inchi: 1S/C10H18O2/c1-4-5-6-7-8-9(2)12-10(3)11/h8H,4-7H2,1-3H3
    • InChI Key: MHPJMRRHDSSIFQ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C)=CCCCCC

Computed Properties

  • Exact Mass: 188.1413
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53
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